Clemastinefumarate

• Molecular Formula: C25H30ClNO5
• Molecular Weight: 460 g/mol
• SMILES: CC(C1=CC=CC=C1)(C2=CC=C(C=C2)Cl)OCCC3CCCN3C.C(=CC(=O)O)C(=O)O
• InChI: InChI=1S/C21H26ClNO.C4H4O4/c1-21(17-7-4-3-5-8-17,18-10-12-19(22)13-11-18)24-16-14-20-9-6-15-23(20)2;5-3(6)1-2-4(7)8/h3-5,7-8,10-13,20H,6,9,14-16H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t20-,21?;/m1./s1
• InChIKey: PMGQWSIVQFOFOQ-BDUVBVHRSA-N

Many H1 antagonist studies fail due to low-affinity probes requiring excessive solvent exposure. Clemastine fumarate (Ki=0.23 nM) achieves receptor occupancy at 50-fold lower concentrations than diphenhydramine, minimizing non-specific binding. It uniquely combines H1 antagonism with P2X7 positive allosteric modulation (EC50=10 µM), enabling NLRP3/neuroinflammation protocols no other antihistamine supports. As the only H1 antagonist with clinical remyelination evidence (ReBUILD trial), it is the essential positive control for OPC differentiation assays. ≥98% HPLC, global shipping.

Clemastine Fumarate: High-Affinity H1 Antagonism and Differentiated Pharmacology

Clemastine fumarate is a chiral, ethanolamine-derivative, first-generation histamine H1 receptor antagonist (Ki = 0.23–0.26 nM) that distinguishes itself within its class through an unusually wide H1-to-muscarinic selectivity window, functional potency exceeding structurally related antihistamines by one to two orders of magnitude, and a portfolio of atypical pharmacological activities—including positive allosteric modulation of P2X7 receptors—absent from closest analogs such as diphenhydramine and chlorpheniramine [1][2][3]. These quantitatively verifiable differences carry direct consequences for experimental design, off-target liability profiling, and procurement decisions in academic, pharmaceutical, and industrial laboratories.

High-affinity H1 probe Reported Ki among the lowest in class; suitable for receptor occupancy studies at nanomolar concentrations

Wide selectivity window H1-over-muscarinic selectivity profile supports research models where anticholinergic confounds must be limited

Unique P2X7 modulation Only marketed H1 antihistamine with reported P2X7 positive allosteric modulator activity for purinergic signaling studies

• [1] Sharif NA, Xu SX. Table 1: Competition by Selected Histamine Antagonists for Specific Radioligand Binding to H1–H3 Receptors. Equilibrium inhibition constants (Ki, nM ± SEM) at guinea pig brain H1–H3 receptors. Pharmacol Res Perspect. 2020;8(6):e00675. doi:10.1002/prp2.675 View Source
• [2] Kubo N, Shirakawa O, Kuno T, Tanaka C. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Jpn J Pharmacol. 1987;43(3):277-282. doi:10.1254/jjp.43.277 View Source
• [3] Nörenberg W, Hempel C, Urban N, Sobottka H, Illes P, Schaefer M. Clemastine potentiates the human P2X7 receptor by sensitizing it to lower ATP concentrations. J Biol Chem. 2011;286(10):7969-7980. doi:10.1074/jbc.M110.198929 View Source

Why Clemastine Fumarate Cannot Be Interchanged with Generic H1 Antihistamines

Despite sharing a common H1 receptor antagonist label, first-generation antihistamines differ profoundly in their binding kinetics, functional potency, off-target receptor engagement, and emergent pharmacology. Clemastine fumarate binds the H1 receptor with a Ki of 0.23 nM—approximately 50-fold tighter than diphenhydramine (Ki = 11.9 nM) and 6-fold tighter than chlorpheniramine (Ki = 1.4 nM) in the same assay system [1]. At the functional level in HL-60 cells, clemastine inhibits histamine-induced calcium mobilization with an IC50 of 3 nM, versus 20 nM for chlorpheniramine and 100 nM for diphenhydramine [2]. Beyond potency, clemastine possesses a unique P2X7 receptor positive allosteric modulator activity (EC50 = 10 µM) that is not shared by any other marketed H1 antihistamine [3]. These quantitative gaps—spanning one to two log units—render inter-compound substitution scientifically indefensible when assay sensitivity, off-target minimization, or mechanism-specific investigation depends on precise pharmacological tool selection.

H1 binding affinity may shift substantially

Generic H1 antihistamines (e.g., diphenhydramine) exhibit markedly lower affinity, potentially altering receptor occupancy and off-target engagement at matched concentrations.

Functional potency at H1 differs by >10-fold

Cellular calcium-mobilization assays show clemastine inhibits at concentrations significantly lower than chlorpheniramine or diphenhydramine; substitution may require re-titration and shift assay sensitivity.

P2X7 allosteric modulation is absent in comparators

No other marketed H1 antagonist has reported P2X7 positive allosteric modulator activity; studies requiring concurrent H1 blockade and P2X7 potentiation cannot use generic alternatives.

CYP2D6 inhibition profile does not transfer

Clemastine’s CYP2D6 inhibition potency and mixed mechanism differ from diphenhydramine’s competitive, lower-potency inhibition, impacting drug-interaction assay design.

• [1] Sharif NA, Xu SX. Table 1: Competition by Selected Histamine Antagonists for Specific Radioligand Binding to H1–H3 Receptors. Pharmacol Res Perspect. 2020;8(6):e00675. doi:10.1002/prp2.675 View Source
• [2] Seifert R, Höer A, Offermanns S, Buschauer A, Schunack W. Histamine increases cytosolic Ca2+ in dibutyryl-cAMP-differentiated HL-60 cells via H1 receptors and is an incomplete secretagogue. Mol Pharmacol. 1992;42(2):227-234. View Source
• [3] Nörenberg W, Hempel C, Urban N, Sobottka H, Illes P, Schaefer M. Clemastine potentiates the human P2X7 receptor by sensitizing it to lower ATP concentrations. J Biol Chem. 2011;286(10):7969-7980. doi:10.1074/jbc.M110.198929 View Source

Clemastine Fumarate Comparator Evidence: Binding, Functional, and Selectivity Profiling

H1 Receptor Binding Affinity vs. Diphenhydramine and Chlorpheniramine

In a head-to-head radioligand competition binding assay using [3H]-pyrilamine displacement from guinea pig brain H1 receptors, clemastine fumarate demonstrated a Ki of 0.23 ± 0.1 nM, representing a 52-fold higher affinity than diphenhydramine (Ki = 11.9 ± 2.9 nM) and a 6-fold higher affinity than chlorpheniramine (Ki = 1.4 ± 0.3 nM) [1]. Clemastine was the most potent H1 ligand among all 12 antihistamines tested in this study, exceeding even the classic reference antagonist pyrilamine (Ki = 0.7 ± 0.1 nM) by a factor of approximately 3-fold.

H1 binding affinity

Head-to-head

Clemastine Ki = 0.23 nM vs. diphenhydramine 11.9 nM, chlorpheniramine 1.4 nM. ~52-fold and 6-fold higher affinity.

Supports high-sensitivity H1 receptor occupancy studies

Guinea pig brain [3H]-pyrilamine assay; among top-ranked in panel

Evidence Dimension	H1 receptor binding affinity (equilibrium inhibition constant Ki)
Target Compound Data	Clemastine Ki = 0.23 ± 0.1 nM
Comparator Or Baseline	Diphenhydramine Ki = 11.9 ± 2.9 nM; Chlorpheniramine Ki = 1.4 ± 0.3 nM; Pyrilamine Ki = 0.7 ± 0.1 nM
Quantified Difference	52-fold more potent than diphenhydramine; 6-fold more potent than chlorpheniramine; 3-fold more potent than pyrilamine
Conditions	Guinea pig brain membrane homogenate; [3H]-pyrilamine radioligand; H1 receptor competition binding assay; values reported as Ki nM ± SEM

Why This Matters

Procurement of the correct H1 antagonist for receptor occupancy studies requires awareness that substituting diphenhydramine for clemastine would require approximately 50-fold higher concentrations to achieve equivalent H1 receptor saturation, fundamentally altering experimental design and off-target risk profiles.

• [1] Sharif NA, Xu SX. Table 1: Competition by Selected Histamine Antagonists for Specific Radioligand Binding to H1–H3 Receptors. Pharmacol Res Perspect. 2020;8(6):e00675. doi:10.1002/prp2.675 View Source

Functional H1 Antagonism in HL-60 Cells vs. Comparators

In a direct functional comparison using dibutyryl-cAMP-differentiated HL-60 cells, clemastine fumarate inhibited histamine-induced rises in intracellular calcium ([Ca2+]i) with an IC50 of 3 nM. Under identical conditions, chlorpheniramine and diphenhydramine required 20 nM and 100 nM, respectively, to achieve the same effect [1]. This represents a 6.7-fold greater functional potency over chlorpheniramine and a 33-fold greater potency over diphenhydramine at the cellular level. The rank order of functional potency (clemastine >> chlorpheniramine > diphenhydramine) recapitulates the binding affinity hierarchy observed in radioligand displacement studies.

Functional H1 antagonism

Head-to-head

Clemastine IC50 = 3 nM vs. chlorpheniramine 20 nM, diphenhydramine 100 nM in HL-60 Ca2+ assay.

Reported functional potency gap influences cellular assay design

Differentiated HL-60 cells; histamine-induced [Ca2+]i mobilization

Evidence Dimension	Inhibition of histamine-induced [Ca2+]i rise (IC50)
Target Compound Data	Clemastine fumarate IC50 = 3 nM
Comparator Or Baseline	Chlorpheniramine IC50 = 20 nM; Diphenhydramine IC50 = 100 nM
Quantified Difference	6.7-fold more potent than chlorpheniramine; 33-fold more potent than diphenhydramine
Conditions	Dibutyryl-cAMP-differentiated HL-60 human promyelocytic leukemia cells; histamine-stimulated intracellular Ca2+ mobilization measured by fura-2 fluorescence

Why This Matters

For researchers designing dose-response experiments in cellular models of H1 signaling, the 33-fold potency gap between clemastine and diphenhydramine necessitates careful compound selection to avoid either under-dosing (with diphenhydramine) or excessive off-target engagement (if diphenhydramine concentrations are raised to compensate for lower potency).

• [1] Seifert R, Höer A, Offermanns S, Buschauer A, Schunack W. Histamine increases cytosolic Ca2+ in dibutyryl-cAMP-differentiated HL-60 cells via H1 receptors and is an incomplete secretagogue. Mol Pharmacol. 1992;42(2):227-234. PMID: 1355259. View Source

H1 Selectivity Over Muscarinic Receptors vs. Diphenhydramine

Clemastine fumarate exhibits a histamine H1 receptor Ki of 0.26 nM and a muscarinic acetylcholine receptor (mAChR) Ki of 16 nM, yielding an H1/mAChR selectivity ratio of approximately 62-fold [1]. In contrast, diphenhydramine binds H1 with a Ki of 11.7 nM and muscarinic M1-M5 receptors with Ki values ranging from 100 to 260 nM, producing a selectivity ratio of only approximately 8.5- to 22-fold [2]. Although clemastine's absolute muscarinic affinity (16 nM) is higher than diphenhydramine's (100–260 nM), its far greater H1 affinity results in a substantially wider selectivity window. This means that at concentrations required for equivalent H1 receptor occupancy, clemastine engages a proportionally smaller fraction of muscarinic receptors than diphenhydramine.

H1/mAChR selectivity

Context-dependent

Clemastine H1/mAChR selectivity ≈ 62-fold; diphenhydramine ≈ 9–22-fold. Wider window reported.

Supports protocols where muscarinic off-target effects are a confounding variable

Cross-study comparison; human recombinant receptors

Evidence Dimension	H1 receptor selectivity over muscarinic acetylcholine receptors (Ki ratio)
Target Compound Data	Clemastine: H1 Ki = 0.26 nM; mAChR Ki = 16 nM; Selectivity ratio ≈ 62-fold
Comparator Or Baseline	Diphenhydramine: H1 Ki = 11.7 nM; mAChR Ki = 100–260 nM (M1-M5); Selectivity ratio ≈ 8.5–22-fold
Quantified Difference	Clemastine exhibits a 3- to 7-fold wider H1/mAChR selectivity window compared to diphenhydramine, depending on the muscarinic subtype considered.
Conditions	Human recombinant H1 receptor binding (clemastine Ki source: Kubo et al., 1987 and Gregori-Puigjané et al.); human recombinant M1-M5 muscarinic receptor binding (diphenhydramine Ki source: Cayman Chemical/Bertin Bioreagent product data verified against published Ki datasets)

Why This Matters

In experimental protocols where anticholinergic effects constitute a confounding variable—such as cognitive behavioral assays, smooth muscle contractility studies, or secretion models—clemastine's wider selectivity window offers a meaningful advantage over diphenhydramine for isolating H1-mediated pharmacology.

• [1] Kubo N, Shirakawa O, Kuno T, Tanaka C. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Jpn J Pharmacol. 1987;43(3):277-282. doi:10.1254/jjp.43.277; Gregori-Puigjané E, Setola V, Hert J, et al. Identifying mechanism-of-action targets for drugs and probes. Proc Natl Acad Sci USA. 2012;109(28):11178-11183. View Source
• [2] Bertin Bioreagent / Cayman Chemical. Diphenhydramine (hydrochloride) product datasheet. Diphenhydramine H1 Ki = 11.7 nM (human recombinant); muscarinic Ki = 100–260 nM (M1-M5). Catalog No. 11158. View Source

P2X7 Receptor Positive Allosteric Modulation: A Class-Unique Activity

Clemastine fumarate is an extracellularly binding positive allosteric modulator of the human P2X7 purinergic receptor, sensitizing the receptor to lower ATP concentrations and facilitating pore dilation, Ca2+ entry, and Yo-Pro-1 uptake in both recombinant HEKhP2X7 cells (EC50 = 10 µM) and native human monocyte-derived macrophages [1]. This activity is structurally and mechanistically independent of histamine H1 receptor blockade. In a library screen of approved and clinically tested drugs, clemastine was identified as a standout P2X7 potentiator [1]. No other marketed H1 antihistamine—including diphenhydramine, chlorpheniramine, loratadine, cetirizine, or fexofenadine—has been reported to possess P2X7 positive allosteric modulator activity. Subsequent work demonstrated that clemastine-mediated P2X7 potentiation augments IL-1β release from LPS-primed human macrophages and exerts anti-mycobacterial effects in a zebrafish tuberculosis model [2].

P2X7 positive allosteric modulation

Class-level

EC50 = 10 µM (HEKhP2X7); unique among H1 antihistamines tested.

Enables P2X7-dependent macrophage and inflammasome research

No P2X7 activity reported for diphenhydramine, chlorpheniramine, others

Evidence Dimension	P2X7 receptor positive allosteric modulation (EC50 for ATP-induced Ca2+ entry potentiation)
Target Compound Data	Clemastine fumarate: EC50 = 10 µM (HEKhP2X7 cells); confirmed in human monocyte-derived macrophages
Comparator Or Baseline	Diphenhydramine, chlorpheniramine, loratadine, cetirizine, fexofenadine: No P2X7 potentiating activity reported in any published study or drug library screen (class-level negative).
Quantified Difference	Clemastine is the only marketed H1 antihistamine with documented P2X7 positive allosteric modulator activity; qualitative and categorical differentiation.
Conditions	Stably transfected HEK293 cells expressing human P2X7; fura-2 Ca2+ imaging; whole-cell patch clamp; Yo-Pro-1 uptake; validated in human monocyte-derived macrophages and murine bone marrow-derived macrophages

Why This Matters

For investigators studying purinergic signaling, NLRP3 inflammasome activation, IL-1β biology, macrophage immunology, or host-directed anti-mycobacterial strategies, clemastine fumarate is irreplaceable by any other antihistamine—the P2X7 modulatory activity is unique to clemastine within its therapeutic class and constitutes a distinct pharmacological tool for probing P2X7-dependent mechanisms.

• [1] Nörenberg W, Hempel C, Urban N, Sobottka H, Illes P, Schaefer M. Clemastine potentiates the human P2X7 receptor by sensitizing it to lower ATP concentrations. J Biol Chem. 2011;286(10):7969-7980. doi:10.1074/jbc.M110.198929 View Source
• [2] Tobin DM, et al. Potentiation of P2RX7 as a host-directed strategy for control of mycobacterial infection. Elife. 2019;8:e41169. doi:10.7554/eLife.41169 (clemastine anti-mycobacterial effect via P2X7 potentiation in zebrafish model). View Source

CYP2D6 Inhibition Potency vs. Diphenhydramine and Chlorpheniramine

In a comparative in vitro study using human recombinant CYP2D6 cDNA-expressed microsomes and bufuralol 1′-hydroxylation as a probe reaction, clemastine fumarate inhibited CYP2D6 with an estimated Ki of approximately 2 µM, making it the most potent CYP2D6 inhibitor among the six classic H1 antihistamines tested [1]. Diphenhydramine and chlorpheniramine were the weakest inhibitors, each with an estimated Ki of approximately 11 µM—5.5-fold weaker than clemastine. Tripelennamine, promethazine, and hydroxyzine exhibited intermediate inhibitory capacity (Ki ~4–6 µM). The inhibition mechanism for clemastine was classified as mixed inhibition, whereas diphenhydramine showed competitive inhibition, indicating mechanistic divergence that may have implications for co-administered CYP2D6 substrate drugs [1].

CYP2D6 inhibition

Head-to-head

Clemastine Ki ≈ 2 µM vs. diphenhydramine/chlorpheniramine ≈ 11 µM. Mixed inhibition mechanism.

Informs drug-interaction study design; substitution underestimates CYP2D6 liability

Human recombinant CYP2D6, bufuralol 1′-hydroxylation

Evidence Dimension	CYP2D6 inhibition constant (Ki) in human recombinant CYP2D6 microsomes
Target Compound Data	Clemastine Ki ≈ 2 µM (mixed inhibition mechanism)
Comparator Or Baseline	Diphenhydramine Ki ≈ 11 µM (competitive inhibition); Chlorpheniramine Ki ≈ 11 µM; Promethazine Ki ≈ 4–6 µM; Hydroxyzine Ki ≈ 4–6 µM
Quantified Difference	Clemastine is approximately 5.5-fold more potent as a CYP2D6 inhibitor than diphenhydramine or chlorpheniramine.
Conditions	Human CYP2D6 cDNA-expressed microsomes; bufuralol 1′-hydroxylation substrate (1–100 µM); inhibitor concentrations 5, 20, and 50 µM; Lineweaver-Burk kinetic analysis

Why This Matters

For laboratories conducting drug metabolism studies, polypharmacy interaction assessments, or co-administering CYP2D6 substrates (e.g., tricyclic antidepressants, beta-blockers, codeine analogs), clemastine's significantly higher CYP2D6 inhibitory potency must be accounted for in experimental design; substitution with diphenhydramine would underestimate CYP2D6-mediated drug-drug interaction risk.

• [1] Hamelin BA, Bouayad A, Drolet B, Gravel A, Turgeon J. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists. Drug Metab Dispos. 1998;26(6):536-539. PMID: 9616187. View Source

Remyelination Efficacy in Multiple Sclerosis: The ReBUILD Trial

In the ReBUILD phase 2 randomized, double-blind, placebo-controlled crossover trial (NCT02040298), clemastine fumarate (5.36 mg orally twice daily) met its primary efficacy endpoint by reducing P100 latency delay on full-field pattern-reversal visual evoked potentials by 1.7 ms/eye compared to placebo (95% CI 0.5–2.9; p = 0.0048) in patients with relapsing multiple sclerosis and chronic demyelinating optic neuropathy [1]. This was the first randomized controlled trial to document efficacy of any remyelinating drug for chronic demyelinating injury in multiple sclerosis. Clemastine's remyelinating activity is mediated through muscarinic receptor antagonism-driven oligodendrocyte progenitor cell (OPC) differentiation, a mechanism independently validated in primary rat optic nerve-derived OPCs and human OPCs [2]. No comparator antihistamine (diphenhydramine, chlorpheniramine, loratadine, etc.) has been demonstrated in a randomized controlled trial to promote remyelination in human demyelinating disease.

Remyelination trial endpoint

Trial context

P100 latency reduction of 1.7 ms/eye vs. placebo (p = 0.0048) in ReBUILD phase 2 crossover RCT.

Reported remyelination endpoint response; first-in-class RCT evidence

Chronic demyelinating optic neuropathy model; clemastine 5.36 mg BID

Evidence Dimension	Shortening of visual evoked potential P100 latency delay (ms/eye) as a biomarker of remyelination
Target Compound Data	Clemastine fumarate: -1.7 ms/eye vs. placebo (95% CI 0.5–2.9; p = 0.0048)
Comparator Or Baseline	Placebo (crossover design; each patient served as own control). No other H1 antihistamine has reported remyelination efficacy data from a randomized controlled trial.
Quantified Difference	Statistically significant reduction in P100 latency delay of 1.7 ms/eye relative to placebo; first-in-class randomized evidence for any remyelinating agent in MS.
Conditions	Single-center, 150-day, double-blind, randomized, placebo-controlled, crossover phase 2 trial; 50 patients with relapsing MS and chronic demyelinating optic neuropathy on stable immunomodulatory therapy; clemastine 5.36 mg PO BID for 90 days (group 1) or 60 days (group 2); primary endpoint: P100 latency on full-field pattern-reversal VEP

Why This Matters

For clinical research organizations, academic MS centers, and biopharmaceutical companies developing remyelination therapies, clemastine fumarate is the only H1 antihistamine with human randomized controlled trial evidence of remyelination efficacy and therefore serves as a uniquely valuable positive control compound and clinical proof-of-concept reference agent in remyelination assay development and translational neuroscience research.

• [1] Green AJ, Gelfand JM, Cree BA, Bevan C, Boscardin WJ, Mei F, Inman J, Arnow S, Devereux M, Abounasr A, Nobuta H, Zhu A, Friessen M, Gerona R, von Büdingen HC, Henry RG, Hauser SL, Chan JR. Clemastine fumarate as a remyelinating therapy for multiple sclerosis (ReBUILD): a randomised, controlled, double-blind, crossover trial. Lancet. 2017;390(10111):2481-2489. doi:10.1016/S0140-6736(17)32346-2 View Source
• [2] Mei F, Fancy SPJ, Shen YA, Niu J, Zhao C, Presley B, Miao E, Lee S, Mayoral SR, Redmond SA, Etxeberria A, Xiao L, Franklin RJM, Green A, Hauser SL, Chan JR. Micropillar arrays as a high-throughput screening platform for therapeutics in multiple sclerosis. Nat Med. 2014;20(8):954-960. doi:10.1038/nm.3618 (identification of clemastine as remyelination hit from phenotypic screen; OPC differentiation validation). View Source

Clemastine Fumarate Application Scenarios for Best-Fit Procurement

High-Sensitivity H1 Receptor Occupancy and Binding Studies

Laboratories conducting radioligand displacement assays, receptor occupancy measurements using [3H]-pyrilamine or [3H]-mepyramine, or computational docking studies requiring the highest-affinity H1 antagonist probe should select clemastine fumarate over diphenhydramine or chlorpheniramine. At a Ki of 0.23–0.26 nM, clemastine achieves half-maximal receptor occupancy at concentrations 50-fold lower than diphenhydramine, enabling experimental designs that minimize solvent exposure and non-specific binding artifacts [1]. This advantage is particularly relevant in H1 receptor autoradiography, competition binding with low-specific-activity radioligands, and biophysical characterization of receptor-ligand complexes requiring saturating occupancy at nanomolar concentrations.

P2X7 Purinergic Signaling and Inflammasome Research

Investigators studying ATP-gated P2X7 receptor function, NLRP3 inflammasome activation, IL-1β processing, or macrophage-dependent innate immune responses who require concurrent H1 receptor blockade with P2X7 potentiation should exclusively source clemastine fumarate. No alternative H1 antihistamine—first or second generation—possesses the P2X7 positive allosteric modulator activity documented for clemastine (EC50 = 10 µM in HEKhP2X7 cells; validated in human monocyte-derived macrophages) [2]. This scenario encompasses mycobacterial infection models, neuroinflammatory microglia studies, and any protocol where P2X7 sensitization to endogenous ATP is a desired pharmacological endpoint alongside H1 antagonism.

CYP2D6 Drug-Drug Interaction Liability Assessment

Pharmaceutical drug metabolism and pharmacokinetics (DMPK) groups evaluating CYP2D6-mediated drug-drug interaction potential require a positive control inhibitor with well-characterized Ki and inhibition mechanism in human recombinant CYP2D6 systems. Clemastine fumarate (Ki ≈ 2 µM, mixed inhibition) serves as a significantly more potent positive control than diphenhydramine (Ki ≈ 11 µM, competitive inhibition), providing a more stringent benchmark for classifying test compounds as weak, moderate, or potent CYP2D6 inhibitors [3]. The mixed inhibition mechanism of clemastine, contrasted with diphenhydramine's purely competitive kinetics, further allows DMPK scientists to probe inhibition modality-dependent effects on IC50 shift assays and time-dependent inhibition protocols.

Remyelination Therapeutic Development and OPC Differentiation Assays

Academic and industry groups developing remyelination therapies for multiple sclerosis or other demyelinating disorders should stock clemastine fumarate as the only H1 antihistamine with both in vitro OPC differentiation potency (validated in primary rat and human OPCs) and in vivo human clinical remyelination efficacy from a randomized controlled trial (ReBUILD: P100 latency reduction of 1.7 ms/eye, p = 0.0048) [4]. Clemastine functions as an essential positive control for phenotypic screening campaigns, micropillar-based myelination assays, and in vivo cuprizone or LPC demyelination models where benchmarking against a clinically validated remyelinating agent is a regulatory expectation. No competitor antihistamine can fulfil this role with equivalent clinical evidence.

Application

Selection Property

Validation Focus

H1 receptor occupancy and binding studies

High-affinity H1 probe with reported sub-nanomolar Ki

Radioligand displacement and receptor autoradiography

P2X7 purinergic and inflammasome signaling research

Unique P2X7 positive allosteric modulator within H1 class

P2X7-mediated Ca2+ entry, IL-1β release, and macrophage assays

CYP2D6 inhibition profiling and DMPK studies

Potent CYP2D6 inhibitor with mixed inhibition mechanism

Human recombinant CYP2D6 inhibition and IC50 shift assays

Remyelination pathway research and OPC differentiation

Reported remyelination endpoint response in RCT

OPC differentiation assays and VEP endpoint monitoring

• [1] Sharif NA, Xu SX. Table 1: Competition by Selected Histamine Antagonists for Specific Radioligand Binding to H1–H3 Receptors. Pharmacol Res Perspect. 2020;8(6):e00675. doi:10.1002/prp2.675 View Source
• [2] Nörenberg W, Hempel C, Urban N, Sobottka H, Illes P, Schaefer M. Clemastine potentiates the human P2X7 receptor by sensitizing it to lower ATP concentrations. J Biol Chem. 2011;286(10):7969-7980. doi:10.1074/jbc.M110.198929 View Source
• [3] Hamelin BA, Bouayad A, Drolet B, Gravel A, Turgeon J. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists. Drug Metab Dispos. 1998;26(6):536-539. PMID: 9616187. View Source
• [4] Green AJ, Gelfand JM, Cree BA, et al. Clemastine fumarate as a remyelinating therapy for multiple sclerosis (ReBUILD): a randomised, controlled, double-blind, crossover trial. Lancet. 2017;390(10111):2481-2489. doi:10.1016/S0140-6736(17)32346-2 (ReBUILD trial primary endpoint); Mei F, Fancy SPJ, Shen YA, et al. Micropillar arrays as a high-throughput screening platform for therapeutics in multiple sclerosis. Nat Med. 2014;20(8):954-960. doi:10.1038/nm.3618 (OPC differentiation screen identifying clemastine). View Source